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ZONYL FS-300 performance in mixed ionic-
electronic conductors

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: ZONYL FS-300

CAS No.: 197664-69-0

Cat. No.: S1833096

Basic Properties of ZONYL FS-300

The table below summarizes the fundamental characteristics of ZONYL FS-300 as reported by chemical

suppliers and a research article.

Property Specification / Value

CAS Number 197664-69-0 [1] [2] [3]

Chemical Name ZONYL FS-300 [1] [3]

Type Nonionic fluorosurfactant [4] [5]

Molecular Formula RfCH2CH20(CH2CH20)xH [1] [2] [3]

Physical Form Water-based solution; free of organic solvents [4] [5]
Density ~1.10 g/mL at 20 °C [1] [2] [3]

Reported Purity/Solids ~25% solids in H20 [2] or ~40% solids in H20 [3] [6]
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Property Specification / Value

Key Functional Role Plasticizing effect, improves mechanical properties, promotes adhesion on
hydrophobic surfaces [4]

Performance and Role in Conductive Materials

ZONYL FS-300 plays a specific and functional role in the development of stretchable and transparent

conductive electrodes, particularly in PEDOT:PSS-based systems [4].

¢ Primary Function: It acts as a compatibility agent and processing aid. Its key role is to promote
the adhesion of the conductive polymer PEDOT:PSS onto hydrophobic substrate surfaces, which is
crucial for fabricating devices [4].

¢ Mechanical Enhancement: It has a plasticizing effect on the base material, improving the
mechanical properties of the electrode and making it more stretchable and robust [4].

e Conductivity and Transparency: When used in conjunction with polyethylene glycol methacrylate, it
helps achieve a PEDOT:PSS/PEO electrode system that maintains both conductivity and

transparency [4].

Experimental Application and Workflow

The research by Advanced Functional Materials (2020) provides a clear example of how ZONYL FS-300 is
integrated into an experimental protocol. The diagram below outlines the general workflow for creating these

stretchable transparent electrodes.
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Key Experimental Details:

e Material System: The electrode was developed using PEDOT:PSS with two additives: ZONYL FS-
300 and a PEO precursor [4].

¢ Function of Additives: The study found that ZONYL FS-300 improved the mechanical properties
and processing performance on elastic substrates, while the PEO precursor improved conductivity
and elasticity [4].

e Performance Outcome: Electrodes fabricated with this method were used to create organic solar
cells with a power conversion efficiency of 11.9% and were also applied in prototype skin strain
sensors [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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